N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-4-ethoxybenzamide

• IUPAC Name: 4-ethoxy-N-[2-[(6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H21N5O2/c1-2-26-16-7-5-15(6-8-16)19(25)21-10-9-20-17-13-18(23-14-22-17)24-11-3-4-12-24/h3-8,11-14H,2,9-10H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: UQDXRSIPBZHTTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3C=CC=C3
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1396858-89-1

Description

N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research Applications and Insights

Antiproliferative Activity and Molecular Docking Study The study on a similar compound, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, showcases its design, synthesis, and promising anticancer activity. This compound displayed marked inhibition against various human cancer cell lines, including colon cancer, lung adenocarcinoma, and gastric cancer. The use of density functional theory (DFT), Hirshfeld surface analysis, and molecular docking studies highlighted its potential as a cancer therapeutic agent by inhibiting specific cancer cell proliferation (Pei Huang et al., 2020).

Conformational Analysis Another relevant study on N-(pyrimidin-2-yl)pentafluorobenzamide focused on the stabilization of a cis secondary amide conformation in both solid-state and solution, emphasizing the compound's conformational dynamics. This research could imply that detailed structural analyses of similar compounds provide valuable information for designing drugs with desired bioactive conformations (C. Forbes et al., 2001).

Synthesis of Pyrrolo[1,2-a]quinazoline and Derivatives The synthesis of pyrrolo[1,2-a]quinazoline and pyrrolo[1,2-a]benzothiazoline derivatives from reactions involving analogous compounds highlights the versatility of such structures in generating diverse heterocyclic compounds. These compounds have potential applications in drug development due to their structural diversity and biological activity (T. Kurihara et al., 1980).